Journal Name:Global Challenges
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IF:0
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Global Challenges ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1007/s00128-023-03737-1
The aim of this study was to measure the characteristics and risk assessment of microplastics (MPs) in Cape Town Harbour (CTH) and the Two Oceans Aquarium (TOA) in Cape Town, South Africa from 2018 to 2020. Water and mussel MP samples were analyzed at 3 sites in CTH and TOA, respectively. Microplastics were mainly filamentous, black/grey and 1000–2000 μm in size. A total of 1778 MPs, averaging 7.50 (± 0.6 standard error of the mean, SEM) MPs/unit were recorded. Average MP concentrations were 10.3 ± 1.1 MPs/L in water and 6.27 ± 0.59 MPs/individual or, based on weight, 3.05 ± 1.09 MPs/g soft tissue wet weight in mussels. Average MPs in seawater in CTH (12.08 ± 1.3 SEM MPs/L) was significantly higher (4.61 ± 1.1 MPs/L) than inside the TOA (U = 536, p = 0.04). Various risk assessment calculations indicate that MPs in seawater poses a greater ecological risk than MPs in mussels at the sites sampled.
Global Challenges ( IF 0 ) Pub Date: 2023-05-08 , DOI:
10.1007/s00128-023-03733-5
Broflanilide exerted negative impacts on the gill of zebrafish. Thus, in this study, zebrafish gill was used to assess the apoptosis toxicity of broflanilide by determining the levels of reactive oxygen species (ROS), superoxide dismutase (SOD), catalase (CAT), glutathione peroxidase (GPx), and malondialdehyde (MDA) and apoptosis-related genes. The results found that the minimum threshold for the content and time of broflanilide affecting enzyme content and gene expression was 0.26 mg/L after 24 h exposure. After 96 h exposure, broflanilide could cause apoptosis and exerted significantly increased contents of ROS and MDA, while inhibiting the activities of SOD, CAT, and GPx at 0.26 and 0.57 mg/L. Broflanilide also had adverse effects on apoptosis-related genes, such as tumor protein p53 (p53), associated × (Bax), B-cell lymphama-2 (Bcl-2), caspase-3, caspase-9, and apoptotic protease activating factor-1(apaf-1), at 0.26 mg/L and 0.57 mg/L after 96 h exposure, respectively. These results provide new insight into the potential toxicity mechanisms of broflanilide in zebrafish gills.
Global Challenges ( IF 0 ) Pub Date: 2023-04-02 , DOI:
10.1007/s00128-023-03713-9
The Araguari River, one of the most important waterways in the Brazilian state of Amapá, is ecologically relevant and essential for the conservation of Amazonian fish biodiversity. Our previous studies demonstrated contamination of water and fish by metals. In particular, water samples showed genotoxic damage in Danio rerio. Here, we extended our studies of potential genotoxic damage to native fish from sampling sites located in the Araguari River lower section. To accomplish this, we collected samples of fish with different feeding behaviors, but in the same sampling sites, and evaluated the same genotoxicity biomarkers in erythrocytes. All eleven species of fish collected in the Araguari River lower section showed profiles and frequencies of genotoxic damage similar to those previously observed in tests with D. rerio, confirming that genotoxic pollutants present in these waters are also causing damage to native fish species.
Global Challenges ( IF 0 ) Pub Date: 2023-06-24 , DOI:
10.1007/s00128-023-03759-9
All pesticides are toxic by nature and pose short- or long-term safety risks to human or the environment, especially when they were used extensively and absence of safety measures. As a new insecticidal active compound with a novel mechanism of action, there is a serious inadequate of information on the hydrolytic behavior of broflanilide in the aqueous environment, as well as its degradation pattern in agricultural soils. In particular, the effects of temperature and pH of the aqueous environment on its hydrolytic behaviors and the dissipation pattern in different types of agricultural soils were still in a dark box. And the further understanding and insights into this insecticidal active ingredient were being deeply conditioned by these doubts. The hydrolysis behavior of broflanilide and the dissipation pattern in soil were systematically investigated by constructing hydrolysis systems with different temperatures and pH values, and conducting spiking experiments in different types of agricultural soil in the laboratory. The obtained results showed that the longest hydrolysis half-life of 10 mg/L broflanilide at 25 °C was 43.32 h (in pH 4.0 buffer), while it was only 12.84 h in pH 9.0 buffer. In pH 7.0 buffer, the hydrolysis rate of broflanilide exhibited a significant temperature dependence, as shown by the fact that for every 10 °C increase in the system temperature, the corresponding hydrolysis rate will increase about 1.5 times. The dissipation experiments in soils showed that broflanilide was most rapidly dissipated in fluvo-aquic soil (half-life of 1.94 days), followed by lime concretion black soil (half-life of 2.53 days) and cinnamon soil (half-life of 3.11 days), and slower in paddy soil (half-life of 4.03 days). It was indicated that broflanilide was a readily degradable pesticide in both aqueous environment and agricultural soil, and it was significantly affected by the temperature and pH of the system.
Global Challenges ( IF 0 ) Pub Date: 2023-06-26 , DOI:
10.1007/s00128-023-03765-x
The joint toxicological effects of Cd2+ and As(V) mixture on wheat root as affected by environmental factors, such as pH, coexisting cations, and humic acids etc., were investigated using hydroponic experiments. The interaction and toxicological mechanisms of co-existing Cd2+ and As(V) at the interface of solution and roots in presence of humic acid were further explored by incorporating root cell membrane surface potential ψ0 into a mechanistic model of combined biotic ligand model (BLM)-based Gouy−Chapman−Stern (GCS) model and NICA-DONNAN model. Besides, molecular dynamics (MD) simulations of lipid bilayer equilibrated with solution containing Cd2+ and H2AsO4− further revealed the molecular distribution of heavy metal(loid) ions under different membrane surface potentials. H2AsO4− and Cd2+ can be adsorbed on the surface of the membrane alone or as complexes, which consolidate the limitation of the macroscopic physical models.
Global Challenges ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1007/s00128-023-03761-1
Cenotes are spectacular karst formations in Yucatan, Mexico, often used for recreation. However, their impact on water quality has yet to be explored in detail. Therefore, during Easter, water samples were collected from four cenotes to identify variations in water quality associated with the presence of tourists. PCO of water quality, before (PH) and during Holy Week (HW) in 2019, explained 49.02% of the total variation. The indicators contributing to the first principal coordinate’s variation were Sr, K, sulfate, and chloride (0.89). Whereas, alkalinity, temperature, conductivity, nitrate, and ORP contributed to the second PC. PERMANOVA indicated a significant interaction between “cenote” and “condition” factors, and post hoc paired comparisons indicated significant differences between PH and HW conditions. Significant correlations varied among the four cenotes as the result of hydrogeological differences. Whereas, numbers of visitors were correlated with at least one fecal-matter indicator, demonstrating anthropogenic influence on the cenotes’ water quality.
Global Challenges ( IF 0 ) Pub Date: 2023-06-10 , DOI:
10.1007/s00128-023-03748-y
The goal of this study was to appraise potentially toxic metal contents in the soil-radish system in industrial wastewater irrigated areas. The analysis of metals in water, soil and radish samples were performed with spectrophotometric method. The potentially toxic metal values in the wastewater irrigated radish samples were ranged from 1.25 to 1.41, 0.02 to 0.10, 0.77 to 0.81, 0.72 to 0.80, 0.92 to 1.19, 0.69 to 0.78, 0.08 to 0.11, 1.64 to 1.67 and 0.49 to 0.63 mg/kg for Cd, Co, Cr, Cu, Fe, Ni, Pb, Zn and Mn, respectively. The potentially toxic metal values in the soil and radish samples irrigated with wastewater were lower than the maximum allowable limits, except for Cd. The results of the Health Risk Index evaluation conducted in this study also showed that the accumulations of Co, Cu, Fe, Mn, Cr, and Zn, especially Cd, pose a health risk in terms of consumption.
Global Challenges ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1007/s00128-023-03764-y
Steel slags, the main waste product from the steel industry, may have several reuse possibilities. Among others, building applications represent a crucial field. However, the potential impact of harmful substances on the environment should be assessed. The aim of this study was to assess the phytotoxicity of steel slags (SS) and concrete mixtures cast with a partial replacement of SS (CSS). Leaching tests were carried out on four SS and four CSS according to EN 12457-2 and UNI EN 15863, respectively. Each leachate was assayed using root elongation tests on 30 seeds of Allium cepa, Cucumis sativus, and Lepidium sativum, respectively, and on 12 bulbs of A. cepa. The latter also allowed the analysis of other macroscopic parameters of toxicity (turgidity, consistency, colour change and root tip shape) and the evaluation of the mitotic index on 20,000 root tip cells per sample. None of the samples induced phytotoxic effects on the organisms tested: all samples supported seedlings emergence, verified by root elongation comparable to, or even greater than, that of the negative controls, and did not affect cell division, as evidenced by mitotic index values. The absence of phytotoxicity demonstrated by the leachates allows SS and SS-derived concrete to be considered as reliable materials suitable for use in civil constructions or in other engineering applications, with economic and environmental advantages, such as the reduction of the final disposal in landfills as well as the consumption of natural resources.
Global Challenges ( IF 0 ) Pub Date: 2023-04-09 , DOI:
10.1007/s00128-023-03720-w
Road dust is an environmental pollution indicator created by human activities for urban land use. This study aimed to determine the spatial distribution pattern and degree of trace metals in road dust samples collected from 5 different areas in Samsun city center. The trace metals of Mn, Co, Cd, Cr, Cu, Ni, Pb, and Zn are the most examined contaminants in road dust because their hot-spot areas were mainly associated with high traffic density. Factors governing potential contamination index range values of Co, Cr, and Ni were 0.34–0.62, 0.23–0.78, and 0.24–0.48 as the lowest contamination. However, potential contamination index values of Cu, Pb, and Zn in the main road site were 1.80, 2.32, and 2.84 suggesting that relatively high values were uncontaminated to moderately. Pollution assessment methods were applied to toxic metals and revealed that Samsun city had been affected as uncontaminated to moderately contaminated by anthropogenic emission of heavy metals.
Global Challenges ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.1007/s00128-023-03773-x
Chromium (Cr) occurs in several oxidation states from trivalent to hexavalent. However, hexavalent forms are more toxic and mainly produced by anthropogenic activities. A hydroponic experiment was conducted to analyse the comparative remediation of Cr by Marsilea minuta and Pistia stratiotes. Plants were exposed to four concentrations of Cr (0.5, 1.0, 1.5, and 2.0 mM) for 3 days. The highest accumulation of Cr was seen at the 1.5 mM concentration after 3 days in Marsilea (11.96 mg/g) and Pistia (18.78 mg/g). Dry weights decreased and malondialdehyde (MDA) levels increased in response to increasing Cr concentrations. Results indicate that both macrophytes are suitable candidates for Cr phytoremediation. Antioxidant-enzyme activity as a function of metal tolerance is imperative for a coherent understanding of plant physiology under metal stress.Graphical Abstract
Supplementary Information
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